Cas no 1545389-78-3 (N-Methyl-octahydroindolizin-2-amine)

• Product Name: N-Methyl-octahydroindolizin-2-amine
• CAS No: 1545389-78-3
• MF: C₉H₁₈N₂
• MW: 154.252622127533
• CID: 5703227
• PubChem ID: 83905153
• Update Time: 2025-07-22

N-Methyl-octahydroindolizin-2-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1067493
• N-Methyl-octahydroindolizin-2-amine
• 1545389-78-3
• 2-Indolizinamine, octahydro-N-methyl-

• Inchi： 1S/C9H18N2/c1-10-8-6-9-4-2-3-5-11(9)7-8/h8-10H,2-7H2,1H3
• InChI Key： NJYVFCGPIBLOPO-UHFFFAOYSA-N
• SMILES： N12CCCCC1CC(C2)NC

Computed Properties

• Exact Mass: 154.146998583g/mol
• Monoisotopic Mass: 154.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 0.99±0.1 g/cm3(Predicted)
• Boiling Point: 212.4±8.0 °C(Predicted)
• pka: 10.26±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indolizidines Indolizidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indolizidines

Additional information on N-Methyl-octahydroindolizin-2-amine

Professional Introduction to N-Methyl-octahydroindolizin-2-amine (CAS No. 1545389-78-3)

N-Methyl-octahydroindolizin-2-amine, a compound with the chemical identifier CAS No. 1545389-78-3, is a significant molecule in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to the octahydroindolizine class, which has garnered considerable attention due to its structural versatility and potential biological activities. The< strong>N-Methyl-octahydroindolizin-2-amine moiety is particularly intriguing because of its ability to serve as a scaffold for the development of novel therapeutic agents.

The structural framework of N-Methyl-octahydroindolizin-2-amine consists of a saturated eight-membered ring fused to an indole system, with a methyl group attached to the nitrogen atom at position 2. This configuration imparts unique electronic and steric properties that make it an attractive candidate for further chemical manipulation and biological evaluation. The compound's stability under various conditions and its compatibility with diverse functional groups have positioned it as a valuable building block in synthetic chemistry.

In recent years, there has been a surge in research focused on the pharmacological potential of octahydroindolizine derivatives. These compounds have shown promise in various preclinical studies, particularly in the context of central nervous system (CNS) disorders, pain management, and oncology. The< strong>N-Methyl-octahydroindolizin-2-amine structure has been modified in multiple ways to explore different pharmacological targets. For instance, some derivatives have been investigated for their potential as serotonin receptor modulators, which could lead to new treatments for depression and anxiety disorders.

One of the most compelling aspects of N-Methyl-octahydroindolizin-2-amine is its role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with cancer and inflammatory diseases. By designing molecules that specifically interact with these kinases, researchers aim to develop drugs that can modulate these pathways effectively. The< strong>CAS No. 1545389-78-3 compound has been used as a starting point for synthesizing analogs that exhibit potent inhibitory activity against certain kinases.

The synthesis of N-Methyl-octahydroindolizin-2-amine involves a series of well-established organic reactions, including cyclization, alkylation, and reduction steps. These synthetic routes have been optimized over time to ensure high yield and purity, making the compound readily available for further research. The ease with which this molecule can be modified allows chemists to explore a wide range of structural variations, each with the potential to reveal new biological activities.

Recent studies have also highlighted the importance of N-Methyl-octahydroindolizin-2-amine in drug delivery systems. The compound's ability to form stable complexes with other molecules has been exploited to enhance drug solubility and bioavailability. Additionally, its biodegradability makes it an environmentally friendly choice for pharmaceutical applications. These properties are particularly relevant in the context of nanotechnology-based drug delivery systems, where N-Methyl-octahydroindolizin-2-amine derivatives have been incorporated into nanoparticles for targeted therapy.

The pharmacokinetic profile of N-Methyl-octahydroindolizin-2-amine has been extensively studied to understand how it behaves within biological systems. Preliminary data suggest that the compound exhibits good oral bioavailability and moderate metabolic stability, which are critical factors for successful drug development. Further investigations are ongoing to optimize its pharmacokinetic properties and reduce any potential side effects.

In conclusion, N-Methyl-octahydroindolizin-2-amine (CAS No. 1545389-78-3) is a versatile and promising compound with significant implications in pharmaceutical research. Its unique structural features and biological activities make it an excellent candidate for developing new therapeutic agents targeting various diseases. As research continues to uncover more about its potential applications, this molecule is poised to play a crucial role in the next generation of innovative treatments.